Cas no 2172133-52-5 (2-(2-ethoxy-4-fluorophenyl)benzaldehyde)

• Product Name: 2-(2-ethoxy-4-fluorophenyl)benzaldehyde
• CAS No: 2172133-52-5
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 6233264
• PubChem ID: 165530490
• Update Time: 2025-06-18

2-(2-ethoxy-4-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxy-4-fluorophenyl)benzaldehyde
• EN300-1586041
• 2172133-52-5

• Inchi： 1S/C15H13FO2/c1-2-18-15-9-12(16)7-8-14(15)13-6-4-3-5-11(13)10-17/h3-10H,2H2,1H3
• InChI Key： HGGOXAWDOBZOCT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 244.08995782g/mol
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-ethoxy-4-fluorophenyl)benzaldehyde

Introduction to 2-(2-ethoxy-4-fluorophenyl)benzaldehyde (CAS No. 2172133-52-5)

2-(2-ethoxy-4-fluorophenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172133-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic aldehyde derivative features a unique structural motif comprising a benzaldehyde core substituted with an ethoxy group at the 2-position and a fluorine atom at the 4-position of the phenyl ring. Such structural characteristics make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The compound’s molecular structure, characterized by its electron-withdrawing fluorine atom and electron-donating ethoxy group, contributes to its distinct reactivity and potential biological activity. The presence of these functional groups allows for diverse chemical transformations, making 2-(2-ethoxy-4-fluorophenyl)benzaldehyde a versatile intermediate in the synthesis of more complex molecules. In particular, the benzaldehyde moiety is well-known for its role as a key building block in the preparation of pharmacologically active agents, including natural product analogs and novel therapeutic compounds.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into aromatic rings can significantly modulate the pharmacokinetic properties of molecules, including their metabolic stability, lipophilicity, and binding affinity to biological targets. In this context, 2-(2-ethoxy-4-fluorophenyl)benzaldehyde represents an intriguing scaffold for designing new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 2-(2-ethoxy-4-fluorophenyl)benzaldehyde is its potential application in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated that benzaldehyde derivatives can serve as precursors for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine substituent at the 4-position enhances the interactions between such compounds and their biological targets, thereby improving their therapeutic potential.

Moreover, the ethoxy group at the 2-position introduces additional conformational flexibility to the molecule, which can be exploited to optimize binding interactions with proteins or enzymes. This feature makes 2-(2-ethoxy-4-fluorophenyl)benzaldehyde a valuable starting point for structure-based drug design. Computational modeling studies have shown that modifications around this core structure can lead to compounds with enhanced selectivity and potency against specific therapeutic targets.

In recent years, there has been growing interest in exploring 2-(2-ethoxy-4-fluorophenyl)benzaldehyde for its potential in antimicrobial applications. Aldehydes are known to exhibit broad-spectrum antimicrobial activity due to their ability to react with nucleophilic groups on microbial cell walls and membranes. The unique combination of substituents in 2-(2-ethoxy-4-fluorophenyl)benzaldehyde may enhance its antimicrobial properties while minimizing toxicity to host cells, making it a promising candidate for developing novel antibiotics or antifungal agents.

The synthesis of 2-(2-ethoxy-4-fluorophenyl)benzaldehyde typically involves multi-step organic reactions starting from commercially available precursors such as 4-fluorobenzaldehyde and 2-chloroethanol. The introduction of the ethoxy group is commonly achieved through nucleophilic substitution reactions, while fluorination strategies can be employed to ensure regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.

From a regulatory perspective, 2172133-52-5 is not classified as a hazardous or controlled substance under current international guidelines. However, proper handling precautions should still be observed during its synthesis and handling due to its potential reactivity as an aldehyde compound. Safety protocols such as using personal protective equipment (PPE) and working in well-ventilated areas are essential to ensure safe laboratory practices.

The pharmaceutical industry continues to explore novel derivatives of 2-(2-ethoxy-4-fluorophenyl)benzaldehyde as part of ongoing drug discovery efforts. Researchers are investigating its role in developing treatments for neurological disorders, where benzaldehyde derivatives have shown promise in modulating neurotransmitter activity. Additionally, its potential use in antiviral therapies is being examined due to its ability to interfere with viral replication mechanisms.

In conclusion, 2-(2-ethoxy-4-fluorophenyl)benzaldehyde (CAS No. 2172133-52-5) represents a structurally interesting and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research progresses, further exploration of this compound’s properties and applications will undoubtedly contribute to advancements in drug development and medicinal chemistry.